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Compound of Interest
1-

Compound Name: [Ethyl(methyl)amino]cyclopentane

carbonitrile
CAS No.: 1255147-38-6

Cat. No.: B1393730

Get Quote

Introduction and Chemical Classification

The compound 1-[Ethyl(methyl)amino]cyclopentanecarbonitrile belongs to the class of
alpha-aminonitriles.[1] These compounds are characterized by a geminal relationship between

an amino group and a nitrile (cyano) group on a central carbon atom.[1]

In organic chemistry, alpha-aminonitriles are significant as intermediates in the Strecker
synthesis of amino acids and in the preparation of various nitrogen-containing heterocycles.[1]
However, specific cycloalkyl aminonitriles are also closely monitored due to their structural
similarity to precursors used in the synthesis of arylcyclohexylamines, a class of dissociative
anesthetics.[1]

Structural Homology

o Target Structure: 1-[Ethyl(methyl)amino]cyclopentanecarbonitrile (Cyclopentane ring, N-
ethyl-N-methyl substitution).[1]
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e Regulated Analog: 1-Piperidinocyclohexanecarbonitrile (PCC).[1] PCC is a Schedule I
controlled substance in the United States due to its role as an immediate precursor to
Phencyclidine (PCP).[1]

» Risk Profile: Due to this homology, the synthesis and handling of cycloalkyl aminonitriles
often warrant heightened scrutiny to ensure compliance with laws regarding controlled
substance analogues.[1]

Operational Hazards: Cyanide Chemistry

The theoretical formation of alpha-aminonitriles typically involves the reaction of a ketone, an
amine, and a cyanide source (such as sodium cyanide, potassium cyanide, or trimethylsilyl
cyanide). The presence of cyanide sources introduces critical safety risks that supersede
standard laboratory protocols.[1]

Critical Hazards of Cyanide Reagents

o Acute Toxicity: Cyanide salts (NaCN, KCN) are potent inhibitors of cytochrome c oxidase,
halting cellular respiration.[1] Ingestion or absorption of milligram quantities can be fatal.[1]

» Evolution of Hydrogen Cyanide (HCN): Contact between cyanide salts and acid (or even
weak acids like water/humidity in some contexts) can release HCN gas.[1] HCN is colorless,
highly volatile, and rapidly fatal.[1]

» Skin Absorption: Cyanide solutions can readily penetrate intact skin.[1]

Mandatory Safety Infrastructure

Any theoretical work involving these reagents requires:
» Engineering Controls: A certified chemical fume hood with a face velocity of at least 100 fpm.
e Monitoring: Real-time HCN electrochemical sensors mounted near the workspace.[1]

o PPE: Butyl rubber gloves (nitrile gloves offer insufficient protection against some cyanide
solvents), chemical splash goggles, and a face shield.[1]
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e Medical Countermeasures: An antidote kit (e.g., hydroxocobalamin or a nitrite/thiosulfate Kkit)
must be immediately available on-site, with personnel trained in its administration.[1]

Safety Protocol Visualization

The following diagram outlines the critical decision-making pathway for handling cyanide-based
reaction risks in a professional laboratory setting.
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Risk Assessment: Cyanide Handling
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Figure 1: Decision logic for high-hazard cyanide handling operations.

Analytical Characterization (Theoretical)
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In a legitimate analytical context, the identification of alpha-aminonitriles relies on specific
spectroscopic signatures.[1]

Method Characteristic Feature Mechanistic Origin

Stretching vibration of the C=N

bond.[1] Note: The intensity is
Weak band at ~2220-2240 ]
FT-IR . often weak in alpha-
cm-
aminonitriles due to substituent

effects.[1]

The N-ethyl and N-methyl

groups will show characteristic

splitting patterns (triplet/quartet
1H NMR Distinct alkyl signals PIING P ) (trpletiq

for ethyl, singlet for methyl)

shifted downfield by the

adjacent nitrogen.[1]

The carbon atom linking the
amine, nitrile, and ring (C1)
15C NMR Quaternary Carbon (~60-70 appears in a unique region due
ppm) to the electron-withdrawing
nitrile and electron-donating

amine.[1]

Fragmentation often shows a
MS (EI) Molecular lon (M+) & Loss of loss of the cyano group (M -
CN 26) or the amino group, aiding

in structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. alchempharmtech.com [alchempharmtech.com]

e To cite this document: BenchChem. [Application Note: Safety and Regulatory Context of
Alpha-Aminonitriles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1393730/docs#application-note-safety-and-
regulatory-context-of-alpha-aminonitriles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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